Cas no 24570-14-7 (Benzamide,5-(1-aziridinyl)-N-methyl-2,4-dinitro-)

Benzamide,5-(1-aziridinyl)-N-methyl-2,4-dinitro- structure
24570-14-7 structure
Product name:Benzamide,5-(1-aziridinyl)-N-methyl-2,4-dinitro-
CAS No:24570-14-7
MF:C10H10N4O5
MW:266.2102
CID:263931
PubChem ID:23275120

Benzamide,5-(1-aziridinyl)-N-methyl-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,5-(1-aziridinyl)-N-methyl-2,4-dinitro-
    • CB 10-020
    • 24570-14-7
    • 5-(aziridin-1-yl)-N-methyl-2,4-dinitrobenzamide
    • DTXSID601325247
    • Inchi: InChI=1S/C10H10N4O5/c1-11-10(15)6-4-8(12-2-3-12)9(14(18)19)5-7(6)13(16)17/h4-5H,2-3H2,1H3,(H,11,15)
    • InChI Key: KNLCLQCILLJWHK-UHFFFAOYSA-N
    • SMILES: CNC(C1C=C(N2CC2)C([N+]([O-])=O)=CC=1[N+]([O-])=O)=O

Computed Properties

  • Exact Mass: 266.0652
  • Monoisotopic Mass: 266.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 124A^2

Experimental Properties

  • PSA: 118.39

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